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Compound of Interest

Compound Name: Acetoacetic Acid n-Octyl Ester

Cat. No.: B098030 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for n-Octyl Acetoacetate (CAS:

16436-00-3)

Introduction
n-Octyl acetoacetate (CAS: 16436-00-3), also known as acetoacetic acid n-octyl ester, is a

keto-ester utilized in various chemical synthesis applications, including in the development of

novel pharmaceutical compounds.[1] Its specific molecular structure lends it reactivity that is

valuable to researchers and chemists. However, as with any laboratory chemical, a thorough

understanding of its hazard profile and safety requirements is paramount to ensure the well-

being of laboratory personnel and the integrity of experimental work.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals, moving beyond a simple recitation of safety data to explain the

causality behind safety protocols. By providing field-proven insights and self-validating

procedures, this document aims to empower users to handle n-octyl acetoacetate with

confidence and competence.

Chemical Identification and Physicochemical
Properties
Precise identification is the foundation of chemical safety. Misidentification of a reagent can

lead to unexpected and hazardous reactions. n-Octyl acetoacetate should be clearly labeled
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and its properties understood before use.

Table 1: Chemical Identifiers for n-Octyl Acetoacetate

Identifier Value Source

Chemical Name n-Octyl Acetoacetate

Synonym Acetoacetic Acid n-Octyl Ester [1]

CAS Number 16436-00-3 [1]

Molecular Formula C₁₂H₂₂O₃ [1]

Molecular Weight 214.31 g/mol [1]

The physical properties of a substance dictate its behavior under laboratory conditions and

inform the necessary safety precautions for handling, storage, and spill response.

Table 2: Physicochemical Properties of n-Octyl Acetoacetate

Property Value Source

Physical State Liquid [2]

Appearance
Colorless to light yellow, clear

liquid

Density 0.94 g/cm³ [3]

Boiling Point 198 °C @ 150 mmHg [3]

Refractive Index 1.4380 - 1.4420 [3]

GHS Hazard Identification and Classification
The Globally Harmonized System (GHS) provides a universal framework for communicating

chemical hazards. n-Octyl acetoacetate is classified as an irritant.

GHS Pictogram:
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Signal Word:Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/attention.

The causality is direct: the chemical's properties cause irritation upon contact with skin and

eyes, necessitating the use of physical barriers (PPE) and specific decontamination procedures

(washing, rinsing) to mitigate this risk.

n-Octyl Acetoacetate
(CAS: 16436-00-3)

GHS Classification:
- Skin Irritant (H315)
- Eye Irritant (H319)

 leads to

Required PPE (P280):
- Protective Gloves

- Eye/Face Protection

 requires

Handling Protocol:
- Wash hands after use (P264)

 requires

Click to download full resolution via product page

Caption: GHS classification dictates required PPE and handling protocols.
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Emergency Procedures and First Aid
In the event of an exposure, a rapid and correct response is critical to minimizing harm. The

following protocols are based on the substance's known irritant properties.

Experimental Protocol: First Aid for Exposure
Scene Assessment: Ensure the area is safe. If the exposure is due to a large spill, follow

accidental release procedures first.

Skin Contact:

Immediately remove any contaminated clothing or lab coats.

Wash the affected skin area thoroughly with plenty of soap and water for at least 15

minutes. The mechanical action of washing and the soap helps to remove the non-water-

soluble ester.

If skin irritation develops or persists, seek medical attention.

Eye Contact:

Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes,

holding the eyelids open to ensure the entire surface is rinsed.

If present, remove contact lenses after the first 5 minutes of flushing, then continue

rinsing.

This extended flushing is crucial to dilute and remove the irritant, preventing serious

damage.

Seek immediate medical attention, especially if irritation persists.

Inhalation:

Move the affected person to fresh air.

If breathing is difficult or discomfort occurs, seek medical attention.
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Ingestion:

Rinse the mouth with water. Do NOT induce vomiting.

Seek medical advice/attention if the person feels unwell.

Exposure Occurs

Skin Contact?

Eye Contact?

No

Remove Contaminated Clothing
Wash with Soap & Water (15 min)

Yes

Rinse with Water (15 min)
Remove Contacts

Seek Medical Attention

Yes

Monitor for Symptoms

No Irritation Persists?

Seek Medical Attention

Yes No

Click to download full resolution via product page

Caption: First-aid decision workflow following an exposure event.

Fire and Accidental Release Management
While specific fire safety data for n-octyl acetoacetate is not readily available, a conservative

approach based on similar, non-halogenated organic esters is warranted. For context, n-octyl
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acetate, a related compound, is a combustible liquid with a flash point of 86 °C (186.8 °F).[4]

Assume n-octyl acetoacetate has similar combustible properties.

Fire-Fighting Protocol
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[5]

Unsuitable Media: Do not use a direct water jet, as it may scatter the burning liquid and

spread the fire.[5]

Specific Hazards: Combustion will produce carbon monoxide (CO) and carbon dioxide

(CO₂).[5] Incomplete combustion can produce other toxic fumes.

Firefighter Protection: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) to prevent inhalation of toxic combustion products.

Experimental Protocol: Spill Containment and Cleanup
This protocol ensures that a spill is managed safely, preventing personnel exposure and

environmental contamination.

Evacuate and Ventilate: Immediately alert others in the area. Ensure the area is well-

ventilated. Eliminate all nearby ignition sources.

Don PPE: Before approaching the spill, don the appropriate personal protective equipment:

chemical safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

Containment: Prevent the spill from spreading or entering drains by creating a dike around

the spill with an inert, non-combustible absorbent material like sand, vermiculite, or a

commercial sorbent.[6]

Absorption: Cover the spill with the absorbent material. Allow it to fully absorb the liquid.

Collection: Using non-sparking tools, carefully scoop the absorbed material into a labeled,

sealable waste container for hazardous materials.[6]
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Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Disposal: Dispose of the waste container and any contaminated materials according to

institutional and local hazardous waste regulations.
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Spill Detected

1. Evacuate Area
2. Ensure Ventilation

3. Remove Ignition Sources

4. Don Full PPE
(Goggles, Gloves, Lab Coat)

5. Contain Spill with
Inert Absorbent Material

6. Absorb Liquid Completely

7. Collect Waste with
Non-Sparking Tools

8. Place in Labeled
Hazardous Waste Container

9. Decontaminate Spill Area

10. Dispose of Waste per Regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe management of a chemical spill.
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Safe Handling, Storage, and Disposal
Proactive measures are the most effective way to prevent accidents.

Handling Protocol
Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of any vapors.

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or smoke

in the laboratory. Wash hands and face thoroughly after handling the material, especially

before breaks and at the end of the day.

PPE: Always wear the personal protective equipment outlined in Table 3.

Storage Protocol
Conditions: Store in a tightly closed container in a cool, dark, and well-ventilated place. A

storage temperature of below 15°C is recommended to maintain chemical stability and

minimize vapor pressure.

Incompatibilities: Store away from strong oxidizing agents and other incompatible materials.

While specific reactivity data is limited, esters can react exothermically with acids and bases.

Labeling: Ensure containers are clearly and accurately labeled with the chemical name and

primary hazards.

Disposal
Disposal of n-octyl acetoacetate and any contaminated materials must be carried out in

accordance with all federal, state, and local environmental regulations. It should be treated as

hazardous chemical waste and disposed of through a licensed waste management company.

Do not dispose of it down the drain.

Exposure Controls and Personal Protective
Equipment (PPE)
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A multi-layered approach to exposure control is essential, combining engineering controls with

appropriate PPE.

Table 3: Personal Protective Equipment for n-Octyl Acetoacetate

Protection Type Specification Rationale

Eye/Face
Chemical safety goggles or a

face shield.

Protects against splashes that

can cause serious eye irritation

(H319).

Hand
Appropriate chemical-resistant

gloves (e.g., Nitrile).

Prevents direct skin contact,

mitigating the risk of skin

irritation (H315).

Skin/Body
Laboratory coat. Closed-toe

shoes.

Protects skin on arms and

body from accidental drips or

splashes.

Respiratory
Not typically required with

adequate ventilation.

Use a NIOSH-approved

respirator with an organic

vapor cartridge if aerosols are

generated or ventilation is

poor.

Conclusion
n-Octyl acetoacetate is a valuable chemical intermediate whose primary, well-documented

hazards are skin and serious eye irritation. A comprehensive safety strategy, therefore, hinges

on preventing direct contact. By adhering to the protocols outlined in this guide—utilizing

proper engineering controls, consistently wearing appropriate PPE, and being prepared with

robust emergency procedures—researchers can effectively mitigate these risks. Treating this

substance with the respect due to any laboratory chemical ensures a safe and productive

research environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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